2-(5-{[2-(Acetylimino)-4-oxo-1,3-thiazolan-5-yliden]methyl}-2-furyl)benzoic acid

• Molecular Formula: C17H12N2O5S
• Molecular Weight: 356.4 g/mol
• IUPAC Name: 2-[5-[(Z)-(2-acetamido-4-oxo-1,3-thiazol-5-ylidene)methyl]furan-2-yl]benzoic acid
• InChI: InChI=1S/C17H12N2O5S/c1-9(20)18-17-19-15(21)14(25-17)8-10-6-7-13(24-10)11-4-2-3-5-12(11)16(22)23/h2-8H,1H3,(H,22,23)(H,18,19,20,21)/b14-8-
• InChI Key: RCDPXECGGHRFJU-ZSOIEALJSA-N
• Isomeric SMILES: CC(=O)NC1=NC(=O)/C(=C/C2=CC=C(O2)C3=CC=CC=C3C(=O)O)/S1
• SMILES: CC(=O)NC1=NC(=O)C(=CC2=CC=C(O2)C3=CC=CC=C3C(=O)O)S1

Description

2-(5-{[2-(Acetylimino)-4-oxo-1,3-thiazolan-5-yliden]methyl}-2-furyl)benzoic acid, also known as ATB-346, is a novel anti-inflammatory drug that has gained significant attention due to its potential therapeutic benefits. This compound is a prodrug that is converted to its active form, H2S-releasing naproxen, in vivo. The synthesis, mechanism of action, and physiological effects of ATB-346 have been extensively studied, and the results are promising.

Mechanism of Action

2-(5-{[2-(Acetylimino)-4-oxo-1,3-thiazolan-5-yliden]methyl}-2-furyl)benzoic acid exerts its anti-inflammatory and analgesic effects by selectively releasing H2S in inflamed tissues. H2S is a gasotransmitter that has been shown to have anti-inflammatory and cytoprotective effects. The released H2S inhibits the activity of pro-inflammatory enzymes, such as cyclooxygenase-2 (COX-2), and reduces the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α).
Biochemical and Physiological Effects
2-(5-{[2-(Acetylimino)-4-oxo-1,3-thiazolan-5-yliden]methyl}-2-furyl)benzoic acid has been found to have several biochemical and physiological effects. It reduces the production of pro-inflammatory cytokines, such as IL-1β and TNF-α, in inflamed tissues. It also inhibits the activity of COX-2, which is responsible for the production of prostaglandins that cause pain and inflammation. 2-(5-{[2-(Acetylimino)-4-oxo-1,3-thiazolan-5-yliden]methyl}-2-furyl)benzoic acid has been shown to be safe and well-tolerated in animal studies, with no significant adverse effects observed.

Advantages and Limitations for Lab Experiments

2-(5-{[2-(Acetylimino)-4-oxo-1,3-thiazolan-5-yliden]methyl}-2-furyl)benzoic acid has several advantages for lab experiments. It is a selective COX-2 inhibitor that releases H2S in inflamed tissues, making it more effective than traditional nonsteroidal anti-inflammatory drugs. Moreover, it has been found to be safe and well-tolerated in animal studies, with no significant adverse effects observed. However, the synthesis of 2-(5-{[2-(Acetylimino)-4-oxo-1,3-thiazolan-5-yliden]methyl}-2-furyl)benzoic acid is complex and requires several steps, making it difficult to produce in large quantities. Moreover, the mechanism of action of H2S is not fully understood, and further research is needed to elucidate its effects.

Future Directions

Several future directions for the research on 2-(5-{[2-(Acetylimino)-4-oxo-1,3-thiazolan-5-yliden]methyl}-2-furyl)benzoic acid are possible. The potential therapeutic benefits of 2-(5-{[2-(Acetylimino)-4-oxo-1,3-thiazolan-5-yliden]methyl}-2-furyl)benzoic acid in human diseases, such as arthritis, inflammatory bowel disease, and neuropathic pain, need to be further explored. Moreover, the mechanism of action of H2S and its effects on cellular signaling pathways need to be elucidated. The development of new H2S-releasing drugs with improved pharmacokinetic properties and efficacy is also an area of active research. Finally, the safety and efficacy of 2-(5-{[2-(Acetylimino)-4-oxo-1,3-thiazolan-5-yliden]methyl}-2-furyl)benzoic acid in clinical trials need to be evaluated to determine its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 2-(5-{[2-(Acetylimino)-4-oxo-1,3-thiazolan-5-yliden]methyl}-2-furyl)benzoic acid involves the reaction of 2-furyl benzoic acid with 2-amino-4-thiophenecarbonyl chloride, followed by acetylation and methylation. The final product is a white crystalline powder that is stable under normal conditions.

Scientific Research Applications

2-(5-{[2-(Acetylimino)-4-oxo-1,3-thiazolan-5-yliden]methyl}-2-furyl)benzoic acid has been extensively studied for its anti-inflammatory and analgesic effects. It has been shown to be effective in reducing pain and inflammation in animal models of arthritis, neuropathic pain, and inflammatory bowel disease. Moreover, 2-(5-{[2-(Acetylimino)-4-oxo-1,3-thiazolan-5-yliden]methyl}-2-furyl)benzoic acid has been found to be more effective than naproxen, a nonsteroidal anti-inflammatory drug, in reducing inflammation and pain in these models.